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Compound of Interest

Compound Name: Captan-d6

CAS No.: 1330190-00-5

Cat. No.: B15565400

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the sample preparation and analysis of

the fungicide Captan in various matrices, utilizing Captan-d6 as an internal standard for

accurate quantification. The methods outlined are primarily based on QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction followed by liquid chromatography-tandem

mass spectrometry (LC-MS/MS) analysis, a technique that minimizes the thermal degradation

associated with gas chromatography.

Overview and Key Considerations
Captan is a non-systemic phthalimide fungicide used to control a wide spectrum of fungal

diseases on fruits, vegetables, and ornamental crops. Due to its potential health risks,

regulatory bodies worldwide have established maximum residue limits (MRLs) for Captan in

food products.

Accurate determination of Captan residues is challenging due to its instability. Captan is

susceptible to degradation under various conditions, including high pH, elevated temperatures,
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and even during certain analytical procedures.[1][2] Its primary degradation product is

tetrahydrophthalimide (THPI).[3][4][5] To ensure accurate quantification and compensate for

potential losses during sample preparation and analysis, the use of a stable isotope-labeled

internal standard, such as Captan-d6, is highly recommended.[6][7]

Key considerations for reliable Captan analysis:

pH Control: Acidified solvents (e.g., acetonitrile with 1% formic acid) should be used during

extraction to prevent the hydrolysis of Captan.[1][2][8]

Temperature Control: Samples and extracts should be kept at low temperatures (e.g.,

cryogenic comminution, storage at -18°C) to minimize degradation.[2][8]

Choice of Analytical Technique: LC-MS/MS is generally preferred over GC-MS/MS to avoid

on-column degradation of Captan.[4][9][10]

Internal Standard: The use of Captan-d6 as an internal standard is crucial for correcting for

matrix effects and variations in extraction recovery and instrument response.[7][11]

Experimental Protocols
Protocol 1: QuEChERS Extraction from Fruits and
Vegetables
This protocol is adapted from the widely used QuEChERS method for pesticide residue

analysis in high-moisture food matrices.

Materials:

Homogenized fruit or vegetable sample

Captan-d6 internal standard solution (concentration to be determined based on expected

Captan levels)

Acetonitrile (ACN) with 1% formic acid

Anhydrous magnesium sulfate (MgSO₄)
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Sodium chloride (NaCl)

Dispersive solid-phase extraction (dSPE) tubes containing primary secondary amine (PSA)

sorbent and anhydrous MgSO₄

Centrifuge capable of reaching ≥4000 rpm

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add the appropriate volume of Captan-d6 internal standard solution.

Add 10 mL of acetonitrile with 1% formic acid.

Cap the tube and vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥4000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a dSPE tube.

Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

The supernatant is ready for LC-MS/MS analysis.

Extraction Dispersive SPE Cleanup

1. Homogenized Sample (10g) 2. Add Captan-d6 & Acetonitrile (1% Formic Acid) 3. Vortex 4. Add MgSO4 & NaCl 5. Shake & Centrifuge 6. Transfer Supernatant to dSPE Tube
Acetonitrile Extract

7. Vortex & Centrifuge 8. Collect Supernatant for Analysis LC-MS/MS Analysis
Final Extract
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Caption: QuEChERS workflow for Captan analysis in fruits and vegetables.

Protocol 2: Sample Preparation for Cannabis Flower
This protocol is a modification of the QuEChERS method for a dry, complex matrix.

Materials:

Homogenized cannabis flower sample

Captan-d6 internal standard solution

Ceramic homogenizers

Acetonitrile (ACN)

50 mL polypropylene centrifuge tubes

Mechanical shaker

Procedure:

Weigh 1.0 g of the homogenized cannabis sample into a 50 mL centrifuge tube.[7]

Add two ceramic homogenizers.[7]

Add the appropriate volume of Captan-d6 internal standard solution.[7]

Add 15 mL of acetonitrile.[7]

Shake mechanically for 3-5 minutes at high speed.[7]

Centrifuge to pellet the solid material.

The supernatant can be further cleaned up using dSPE if necessary, or diluted for direct

injection into the LC-MS/MS.
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Extraction from Cannabis Flower Analysis

1. Homogenized Cannabis (1g) & Ceramic Homogenizers 2. Add Captan-d6 & Acetonitrile 3. Mechanical Shaking 4. Centrifuge 5. Collect Supernatant 6. Dilution / dSPE Cleanup (Optional) LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Sample preparation workflow for Captan analysis in cannabis.

Data Presentation
The following tables summarize typical quantitative data obtained from the analysis of Captan

using methods similar to those described above.

Table 1: Method Performance Parameters
Parameter Matrix Value Reference

Recovery Fruits & Vegetables 70-120% [8][12]

Plasma ~90% (for THPI) [3][4]

Urine ~90% (for THPI) [3][4]

Relative Standard

Deviation (RSD)
Fruits & Vegetables <10% [8][12]

Plasma & Urine <15% [3][4]

Limit of Quantification

(LOQ)
Fruits & Vegetables 0.01 mg/kg [1][8][12]

Apples & Tomatoes 0.01 mg/kg [1]

Sweet Pepper 0.03 mg/kg [1]

Wheat Flour, Sesame

& Fennel Seeds
0.05 mg/kg [1]

Table 2: LC-MS/MS Instrumental Parameters (Example)
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Parameter Setting

Instrument Triple Quadrupole Mass Spectrometer

Ionization Mode

Electrospray Ionization (ESI) Positive or

Atmospheric Pressure Chemical Ionization

(APCI)

Scan Type Multiple Reaction Monitoring (MRM)

Captan MRM Transition (Qualifier) To be determined empirically

Captan-d6 MRM Transition To be determined empirically

Collision Energy To be optimized for specific instrument

Dwell Time To be optimized

Column C18 or equivalent

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile or Methanol with 0.1% Formic Acid

Flow Rate Typical for column dimensions

Injection Volume e.g., 5 µL

Note: Specific MRM transitions and collision energies should be optimized for the instrument in

use.

Conclusion
The protocols detailed in these application notes provide a robust framework for the accurate

and reliable quantification of Captan in various matrices. The use of Captan-d6 as an internal

standard is a critical component of the methodology, ensuring high-quality data by correcting

for analytical variability. Adherence to proper sample handling techniques, particularly with

respect to pH and temperature control, is paramount to prevent the degradation of the target

analyte. The combination of QuEChERS sample preparation and LC-MS/MS analysis offers a

sensitive and reliable approach for regulatory monitoring and research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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